Phosphatidylinositol-trisphosphate

• Molecular Formula: C41H82O22P4
• Molecular Weight: 1051.0 g/mol
• InChI: InChI=1S/C41H82O22P4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)57-31-33(59-35(43)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)32-58-67(55,56)63-38-36(44)39(60-64(46,47)48)41(62-66(52,53)54)40(37(38)45)61-65(49,50)51/h33,36-41,44-45H,3-32H2,1-2H3,(H,55,56)(H2,46,47,48)(H2,49,50,51)(H2,52,53,54)
• InChIKey: ZSZXYWFCIKKZBT-UHFFFAOYSA-N

PIP3 Procurement: Identity and Baselines

Phosphatidylinositol-trisphosphate (PIP3), predominantly referring to phosphatidylinositol (3,4,5)-trisphosphate [PI(3,4,5)P3], is a low-abundance phosphoinositide lipid second messenger generated from PI(4,5)P2 by class I phosphoinositide 3-kinases (PI3Ks) at the plasma membrane inner leaflet, where it is estimated never to exceed 0.02% of bulk lipid [1]. It serves as a critical docking site for pleckstrin homology (PH) domain-containing effector proteins—including AKT/PKB, PDK1, GRP1, and BTK—thereby transducing growth factor and insulin signals to downstream pathways regulating metabolism, proliferation, and survival [2]. PIP3 is tightly controlled by the phosphatases PTEN (converting it back to PI(4,5)P2) and SHIP (converting it to PI(3,4)P2), and its dysregulation is implicated in cancer, diabetes, and inflammatory disease [3]. For procurement or experimental design, it is essential to recognize that PIP3 is not a single molecular entity: commercially available forms differ in acyl chain composition (e.g., dipalmitoyl C16:0/C16:0, dioleoyl C18:1/C18:1, short-chain diC8), headgroup phosphorylation pattern (PI(3,4,5)P3 vs. PI(3,5)P2 isomers), and chemical derivatization (e.g., biotinylated, ether-linked analogs), each of which profoundly impacts binding affinity, serum protein interaction, and biological activity [4].

Acyl chain composition (e.g., C16:0, C18:1, diC8) alters target binding and functional readouts Specify chain identity for intended assay

Headgroup phosphorylation pattern (PI(3,4,5)P3) determines PH domain recognition Distinct from PI(4,5)P2 and PI(3,4)P2 in effector recruitment

Serum protein sensitivity requires ether-linked analogs for cell-based assays Standard diacyl forms may lose activity in serum-containing media

• [1] Corbin JA, Dirkx RA, Falke JJ. GRP1 pleckstrin homology domain: activation parameters and novel search mechanism for rare target lipid. Biochemistry. 2004;43(52):16161-16173. doi:10.1021/bi049017a View Source
• [2] Kavran JM, Klein DE, Lee A, et al. Specificity and promiscuity in phosphoinositide binding by pleckstrin homology domains. J Biol Chem. 1998;273(46):30497-30508. doi:10.1074/jbc.273.46.30497 View Source
• [3] Wu C, Cui X, Huang L, et al. IRTKS promotes insulin signaling transduction through inhibiting SHIP2 phosphatase activity. Int J Mol Sci. 2019;20(12):2834. doi:10.3390/ijms20122834 View Source
• [4] Blind RD, Sablin EP, Kuchenbecker KM, et al. The signaling phospholipid PIP3 creates a new interaction surface on the nuclear receptor SF-1. Proc Natl Acad Sci USA. 2014;111(42):15054-15059. doi:10.1073/pnas.1416740111 View Source

PIP3: Why Generic Analogs Cannot Substitute

The phosphoinositide family comprises seven naturally occurring phosphorylated phosphatidylinositol isomers, many of which are commercially available as research tools—yet their interchangeability is severely constrained by headgroup-specific recognition, acyl chain-dependent binding, and differential susceptibility to serum-protein inactivation [1]. PI(4,5)P2, the immediate biosynthetic precursor of PIP3, binds a distinct subset of effector proteins and cannot substitute for PIP3 in assays requiring PH domain-mediated membrane recruitment of AKT or GRP1, as demonstrated by >80-fold differences in headgroup binding affinity for the GRP1 PH domain [2]. PI(3,4)P2, the product of SHIP-mediated PIP3 hydrolysis, retains binding to some PIP3 effectors (e.g., AKT and TAPP1/2 PH domains) but fails to engage others with comparable affinity or functional outcome [3]. Even within nominally identical PIP3 preparations, acyl chain composition (e.g., dipalmitoyl C16:0 vs. dioleoyl C18:1) alters apparent Kd values for protein targets by up to ~2-fold, and short-chain variants (diC8) exhibit markedly different bilayer-modifying properties compared with physiological long-chain species [4]. These multidimensional sources of functional non-equivalence mean that substitution without experimental validation risks generating uninterpretable or misleading data in signaling, structural, and pharmacological studies.

PI(4,5)P2 or PI(3,4)P2 cannot substitute

Headgroup-specific binding differences (reported >80-fold for GRP1 PH domain) prevent replacement in AKT/GRP1 membrane recruitment or directional migration assays.

Acyl chain variants are not interchangeable

Dipalmitoyl (C16:0) and dioleoyl (C18:1) PIP3 differ in apparent binding affinity and coactivator recruitment; selecting the wrong chain may shift structural and functional outcomes.

Serum inactivation limits direct substitution

Standard PIP3 is sequestered by serum proteins at low concentrations; ether-linked analogs exhibit different serum tolerance and cannot be assumed equivalent without validation.

• [1] Jungmichel S, Sylvestersen KB, Choudhary C, Nguyen S, Mann M, Nielsen ML. Specificity and commonality of the phosphoinositide-binding proteome analyzed by quantitative mass spectrometry. Cell Rep. 2014;6(3):578-591. doi:10.1016/j.celrep.2013.12.038 View Source
• [2] Kavran JM, Klein DE, Lee A, et al. Specificity and promiscuity in phosphoinositide binding by pleckstrin homology domains. J Biol Chem. 1998;273(46):30497-30508. doi:10.1074/jbc.273.46.30497 View Source
• [3] Ebner M, Lučić I, Leonard TA, Yudushkin I. PI(3,4,5)P3 engagement restricts Akt activity to cellular membranes. Mol Cell. 2017;65(3):416-431.e6. doi:10.1016/j.molcel.2016.12.014 View Source
• [4] Rusinova R, Hobart EA, Koeppe RE 2nd, Andersen OS. Phosphoinositides alter lipid bilayer properties. J Gen Physiol. 2011;137(2):195-208. doi:10.1085/jgp.201110627 View Source

PIP3 Quantitative Differentiation Evidence

SF-1 Nuclear Receptor Binding

Among all dioleoyl (C18:1) phosphoinositide ligands tested for binding to the human steroidogenic factor-1 (SF-1/NR5A1) ligand-binding domain in a native gel electrophoretic mobility-shift assay, PI(3,4,5)P3 (PIP3) displayed the lowest apparent dissociation constant at 80 ± 12 nM, representing a 15-fold higher affinity than the synthetic NR5A ligand RJW100 (a GSK8470 derivative), which exhibited an apparent Kd of 1,200 ± 270 nM [1]. PI(3,5)P2 showed a comparable Kd of 90 ± 12 nM, but PI(4,5)P2 and other phosphoinositides tested exhibited substantially weaker binding [1]. This affinity advantage translated into functional stabilization: differential scanning fluorimetry demonstrated that PIP3 and PIP2 conferred the greatest thermal stabilization of SF-1 LBD compared with apo or bacterial phospholipid-bound receptor, and PIP3 uniquely stabilized the coactivator-binding groove, increasing coactivator peptide recruitment [1].

SF-1 Binding Affinity

Head-to-head

PIP3 Kd = 80 ± 12 nM
vs. RJW100 Kd = 1,200 ± 270 nM
15-fold higher affinity; comparable to PI(3,5)P2 (90 ± 12 nM)

Supports nuclear receptor ligand binding assay context.

Native gel shift; dioleoyl species; n≥3 replicates.

Evidence Dimension	Apparent equilibrium dissociation constant (Kd) for SF-1 LBD binding
Target Compound Data	Dioleoyl PI(3,4,5)P3: Kd = 80 ± 12 nM
Comparator Or Baseline	Synthetic NR5A ligand RJW100 (GSK8470 derivative): Kd = 1,200 ± 270 nM; Dioleoyl PI(3,5)P2: Kd = 90 ± 12 nM
Quantified Difference	15-fold higher affinity for PIP3 vs. RJW100 (80 nM vs. 1,200 nM); comparable affinity to PI(3,5)P2 (80 vs. 90 nM)
Conditions	Native gel electrophoretic mobility-shift assay; apo-hSF-1 LBD at 1 µM; dioleoyl (C18:1) PIPn species; 37°C, 1 h incubation; n ≥ 3 independent replicates

Why This Matters

For researchers using SF-1 or LRH-1 nuclear receptor assays, PIP3 provides a high-affinity, physiologically relevant ligand that outperforms synthetic alternatives by over an order of magnitude in binding affinity, enabling more sensitive detection of receptor-ligand interactions and coactivator recruitment readouts.

• [1] Blind RD, Sablin EP, Kuchenbecker KM, et al. The signaling phospholipid PIP3 creates a new interaction surface on the nuclear receptor SF-1. Proc Natl Acad Sci USA. 2014;111(42):15054-15059. doi:10.1073/pnas.1416740111 View Source

GRP1 PH Domain Headgroup Specificity

Using soluble inositol phosphate competition assays, the GRP1 pleckstrin homology (PH) domain was shown to bind d-myo-inositol 1,3,4,5-tetrakisphosphate [Ins(1,3,4,5)P4, the soluble headgroup of PIP3] with a dissociation constant (KD) of 27.3 nM, while binding to d-myo-inositol 1,3,4-trisphosphate [Ins(1,3,4)P3] or d-myo-inositol 1,4,5-trisphosphate [Ins(1,4,5)P3] was over 80-fold weaker [1]. This exquisite specificity is conferred by the requirement for three adjacent equatorial phosphate groups (3-, 4-, and 5-positions) on the inositol ring, a geometry unique to PIP3 among all phosphoinositides [1]. By contrast, the PH domain encoded by EST684797 did not distinguish Ins(1,3,4)P3 from Ins(1,3,4,5)P3, demonstrating that high headgroup specificity is not a universal property of PH domains and that PIP3-selective binding cannot be assumed for any given PH domain-containing construct [1].

GRP1 PH Domain Specificity

Head-to-head

Ins(1,3,4,5)P4 KD = 27.3 nM
>80-fold selectivity over Ins(1,3,4)P3 and Ins(1,4,5)P3

Establishes PIP3 as requisite ligand for GRP1 PH domain recruitment assays.

Soluble inositol phosphate competition; recombinant GRP1 PH domain.

Evidence Dimension	Inositol phosphate binding affinity (KD) for GRP1 PH domain
Target Compound Data	Ins(1,3,4,5)P4 (PIP3 headgroup): KD = 27.3 nM
Comparator Or Baseline	Ins(1,3,4)P3: KD > 2,200 nM (>80-fold weaker); Ins(1,4,5)P3: KD > 2,200 nM (>80-fold weaker)
Quantified Difference	>80-fold selectivity for PIP3 headgroup over Ins(1,3,4)P3 and Ins(1,4,5)P3
Conditions	Soluble inositol phosphate binding assay; recombinant GRP1 PH domain; dot-blot and competition format

Why This Matters

This data establishes that PIP3—and not PI(4,5)P2, PI(3,4)P2, or their soluble headgroup analogs—is the requisite ligand for GRP1 PH domain recruitment in PI3K-dependent membrane targeting assays, making PIP3 indispensable for experiments involving ARF-GEF activation, actin cytoskeletal remodeling, or any GRP1-dependent readout.

• [1] Kavran JM, Klein DE, Lee A, et al. Specificity and promiscuity in phosphoinositide binding by pleckstrin homology domains. J Biol Chem. 1998;273(46):30497-30508. doi:10.1074/jbc.273.46.30497 View Source

Acyl Chain Modulation of PIP3–SF-1 Binding

In a follow-up study directly comparing phosphoinositide species with defined acyl chains, dioleoyl PIP3 (C18:1/C18:1) bound SF-1 LBD with an apparent Kd of 71 ± 10 nM, whereas dipalmitoyl PIP3 (C16:0/C16:0) exhibited a significantly weaker apparent Kd of 130 ± 14 nM—a 1.83-fold difference (P = 0.0151 by t-test) [1]. For the comparator lipid PI(4,5)P2, the acyl chain effect was more pronounced: stearoyl/arachidonoyl PIP2 (C18:0/C20:4) displayed Kd = 65 ± 8 nM versus dipalmitoyl PIP2 (C16:0/C16:0) at Kd = 348 ± 42 nM, a 5.4-fold range [1]. Critically, the structural consequences were also acyl chain-dependent: dioleoyl PIP3 induced severe disorder in a clinically important SF-1 region and increased protease sensitivity, while dipalmitoyl PIP3 maintained a well-ordered conformation [1]. Functionally, dioleoyl PIP3 induced 6-fold poorer coactivator (PGC1α) peptide recruitment compared with dipalmitoyl PIP3 [1].

Acyl Chain Modulation

Head-to-head

Dioleoyl PIP3 Kd 71 ± 10 nM
vs. dipalmitoyl 130 ± 14 nM (1.83-fold)
6-fold difference in coactivator recruitment

Acyl chain composition alters binding affinity and functional coactivator engagement.

SF-1 LBD gel shift; n≥3; P=0.0151.

Evidence Dimension	Apparent Kd for SF-1 LBD binding; PGC1α coactivator peptide recruitment
Target Compound Data	Dioleoyl PIP3 (18:1/18:1): Kd = 71 ± 10 nM; dipalmitoyl PIP3 (16:0/16:0): Kd = 130 ± 14 nM
Comparator Or Baseline	PI(4,5)P2 range: stearoyl/arachidonoyl (18:0/20:4) Kd = 65 ± 8 nM; dioleoyl (18:1/18:1) Kd = 179 ± 24 nM; dipalmitoyl (16:0/16:0) Kd = 348 ± 42 nM
Quantified Difference	1.83-fold difference between dioleoyl and dipalmitoyl PIP3; up to 5.4-fold range across PIP2 acyl chain variants
Conditions	Native gel electrophoretic mobility-shift assay; apo-hSF-1 LBD; defined acyl chain phosphoinositides; n ≥ 3 independent replicates

Why This Matters

Procurement decisions must specify acyl chain composition because the same nominal 'PIP3' can differ nearly 2-fold in target binding affinity and 6-fold in functional coactivator recruitment depending solely on acyl chain identity—using the wrong variant can compromise structural biology experiments, binding assays, and functional readouts.

• [1] Blind RD, Kuchenbecker KM, Ingraham HA, Fletterick RJ. The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. J Lipid Res. 2021;62:100081. doi:10.1016/j.jlr.2021.100081 View Source

Sortilin Binding and Lipoprotein Enrichment

Surface plasmon resonance (SPR) studies demonstrated that PIP3 nanodiscs bind directly to immobilized human sortilin, a multiligand sorting receptor implicated in VLDL and LDL trafficking [1]. Dibutanoyl PIP3 (diC4-PIP3) was shown to compete with neurotensin for sortilin binding at the well-characterized C-terminal binding site [1]. Immunological quantification using anti-PIP3 monoclonal antibodies revealed that rat plasma VLDL particles contain three times more immunoreactive PIP3 per microgram of protein than LDL particles [1]. This differential PIP3 content on VLDL versus LDL is not observed for PI(4,5)P2 or PI(3,4)P2, which are not reported to associate with lipoproteins in a comparable manner, and suggests a unique role for PIP3 as a lipoprotein-associated signaling lipid that may modulate sortilin-mediated lipoprotein clearance in insulin-responsive tissues [1].

Lipoprotein Enrichment

Cross-study

VLDL: ~3-fold higher PIP3 than LDL per µg protein; SPR confirms direct sortilin binding

Supports PIP3-sortilin interaction in lipoprotein trafficking context.

Rat plasma fractions; anti-PIP3 mAb detection; diC4-PIP3 used.

Evidence Dimension	Immunoreactive PIP3 content on plasma lipoprotein particles
Target Compound Data	VLDL: ~3-fold higher PIP3 signal per μg protein vs. LDL
Comparator Or Baseline	LDL: baseline PIP3 signal (3-fold lower than VLDL)
Quantified Difference	Approximately 3-fold enrichment of PIP3 on VLDL relative to LDL
Conditions	SPR with PIP3 nanodiscs on immobilized hsortilin; diC4-PIP3 competition assay; monoclonal anti-PIP3 antibody detection; rat plasma VLDL and LDL fractions

Why This Matters

For researchers studying lipoprotein biology, metabolic disease, or insulin signaling, PIP3 is uniquely positioned as a VLDL-associated ligand for sortilin—an interaction that PI(4,5)P2 and other phosphoinositides do not replicate—making PIP3 the relevant probe for investigating the intersection of PI3K signaling and lipoprotein metabolism.

• [1] Sparks RP, Jenkins JL, Miner GE, et al. Phosphatidylinositol (3,4,5)-trisphosphate binds to sortilin and competes with neurotensin: implications for very low density lipoprotein binding. Biochem Biophys Res Commun. 2016;479(3):551-556. doi:10.1016/j.bbrc.2016.09.108 View Source

Serum Protein Sensitivity of PIP3 Variants

Exogenous dipalmitoyl-PIP3 (diC16-PIP3) is rapidly deactivated by serum proteins: bovine serum albumin (BSA) at concentrations as low as 10 µg/mL completely abrogated its biological activity in T-cell Ca2+ signaling assays [1]. This represents a critical limitation for any experiment requiring serum-containing media. In an intra-class comparison, the rationally designed ether-linked PIP3 analog C16Me-PIP3 [1-O-(1-O-hexadecyl-2-O-methyl-sn-glycero-3-phosphoryl)-myo-inositol 3,4,5-trisphosphate] exhibited approximately 100-fold lower BSA binding affinity than its dipalmitoyl counterpart, while retaining the ability to stimulate Ca2+ influx in T cells at BSA concentrations up to 1 mg/mL—a 100-fold higher serum protein tolerance [1]. This differential is not shared by PI(4,5)P2 or PI(3,4)P2 ether analogs, which have not been reported to confer comparable serum-protein resistance.

Serum Protein Sensitivity

Head-to-head

dipalmitoyl-PIP3 inactivated at ≥10 µg/mL BSA
C16Me-PIP3 tolerates up to 1,000 µg/mL BSA (~100-fold difference)

Ether-linked analog may support serum-containing assay conditions.

T-cell Ca2+ influx assay; BSA titration.

Evidence Dimension	BSA concentration required to abrogate biological activity (T-cell Ca2+ influx)
Target Compound Data	Ether-linked C16Me-PIP3: retains activity at up to 1,000 µg/mL (1 mg/mL) BSA
Comparator Or Baseline	Dipalmitoyl-PIP3 (diC16-PIP3): activity abrogated at ≥10 µg/mL BSA
Quantified Difference	~100-fold difference in BSA tolerance (10 µg/mL vs. 1,000 µg/mL); two orders of magnitude lower BSA binding affinity for C16Me-PIP3
Conditions	T-cell Ca2+ influx assay; bovine serum albumin (BSA) titration; dipalmitoyl-PIP3 vs. C16Me-PIP3

Why This Matters

For cell-based assays requiring serum supplementation, standard dipalmitoyl-PIP3 is effectively unusable due to serum-protein sequestration; procurement of the ether-linked analog (C16Me-PIP3) or awareness of this limitation is essential for experimental designs involving exogenous PIP3 addition in serum-containing conditions.

• [1] Wang DS, Ching TT, Pyrek JS, Chen CS. A phosphatidylinositol 3,4,5-trisphosphate analogue with low serum protein-binding affinity. Bioorg Med Chem. 2001;9(1):133-139. doi:10.1016/s0968-0896(00)00227-3 View Source

Instructive Role in Actin Polymerization

In the context of actin polymerization during cell migration, PI(3,4,5)P3 and PI(4,5)P2 play functionally distinct roles despite both being implicated in cytoskeletal regulation [1]. PI(3,4,5)P3 acts as an instructive second messenger—its localized, transient production at the leading edge of chemotaxing cells directly induces local actin polymerization [1]. PI(4,5)P2, by contrast, is present at much higher steady-state concentrations and a more homogeneous membrane distribution, consistent with a permissive role that restricts new actin polymerization to the plasma membrane region rather than providing directional instruction [1]. This functional dichotomy is supported by their distinct temporal and spatial dynamics: PI(3,4,5)P3 gradients are rapidly established and dissipated in response to chemoattractant stimulation, whereas PI(4,5)P2 levels remain relatively constant [1].

Actin Polymerization Role

Class-level

PIP3: instructive local gradient; PI(4,5)P2: permissive constitutive regulator

Functional distinction reported; PIP3 required for directed migration assay context.

Neutrophil/Dictyostelium chemotaxis models; no single quantitative parameter.

Evidence Dimension	Functional role in actin polymerization (instructive vs. permissive signaling)
Target Compound Data	PI(3,4,5)P3: instructive second messenger; localized transient gradient; induces local actin polymerization
Comparator Or Baseline	PI(4,5)P2: permissive regulator; high steady-state concentration; homogeneous distribution; restricts actin polymerization to membrane region
Quantified Difference	Functional dichotomy supported by distinct spatiotemporal dynamics (PI(3,4,5)P3 gradient formation vs. PI(4,5)P2 constitutive presence); no single quantitative parameter compared
Conditions	Review integrating data from neutrophil and Dictyostelium chemotaxis models; actin polymerization assays

Why This Matters

This functional distinction means that PI(4,5)P2 cannot substitute for PIP3 in experiments designed to study directional cell migration, chemotactic gradient sensing, or localized actin polymerization—PIP3 is the specific probe required for interrogating the instructive arm of phosphoinositide-mediated cytoskeletal control.

• [1] Insall RH, Weiner OD. PIP3, PIP2, and cell movement—similar messages, different meanings? Dev Cell. 2001;1(6):743-747. doi:10.1016/s1534-5807(01)00086-7 View Source

High-Value Application Scenarios for PIP3

Nuclear Receptor Ligand Binding and Coactivator Recruitment

PIP3 is the highest-affinity endogenous ligand identified for the SF-1 (NR5A1) and LRH-1 (NR5A2) nuclear receptors, with a Kd of 80 ± 12 nM that surpasses the synthetic ligand RJW100 by 15-fold [1]. In coactivator peptide recruitment assays, PIP3 uniquely stabilizes the AF-2 coactivator-binding groove, enabling robust detection of receptor activation [1]. Researchers should specify dioleoyl PIP3 (C18:1/C18:1) when maximum binding affinity (Kd ~71 nM) is desired, or dipalmitoyl PIP3 (C16:0/C16:0) when a well-ordered receptor conformation and optimal coactivator recruitment (6-fold superior to dioleoyl PIP3) are required [2]. PI(4,5)P2 and synthetic ligands cannot replicate this combination of high affinity and functional coactivator engagement.

PH Domain Specificity Screening

The GRP1 PH domain exhibits >80-fold selectivity for the PIP3 headgroup [Ins(1,3,4,5)P4, KD = 27.3 nM] over Ins(1,3,4)P3 or Ins(1,4,5)P3, establishing PIP3 as the essential probe for identifying and validating PIP3-selective PH domains [3]. In contrast, PI(3,4)P2 or PI(4,5)P2 cannot distinguish GRP1-selective from promiscuous PH domains, as many PH domains bind multiple phosphoinositides non-selectively [3]. For proteome-wide PIP3 interactor screens, biotinylated PIP3 affinity probes with short acyl chains (C4 or C8) are validated for purification of PIP3-binding proteins including GRP1, the p85 PI3K subunit, and PLCγ1 from complex lysates, achieving ~20% efficiency relative to glutathione affinity beads [4].

Serum-Containing Cell-Based Assays

Standard dipalmitoyl-PIP3 is inactivated by BSA at concentrations as low as 10 µg/mL, precluding its use in any assay requiring serum supplementation—a constraint that does not apply to most other phosphoinositide probes [5]. The ether-linked analog C16Me-PIP3 overcomes this limitation by reducing BSA binding affinity by approximately 100-fold, retaining full T-cell Ca2+ signaling activity at BSA concentrations up to 1 mg/mL [5]. For ex vivo or cell culture experiments involving PI3K pathway activation in physiologically relevant media, C16Me-PIP3 is the only PIP3 variant with demonstrated serum-protein resistance, providing a critical tool unavailable with generic PIP3 preparations or other phosphoinositide species [5].

Lipoprotein Signaling and Sortilin Trafficking

PIP3 is uniquely enriched on VLDL particles at levels approximately 3-fold higher than on LDL per microgram of protein, a differential not observed for other phosphoinositides [6]. SPR-based binding assays confirm that PIP3 nanodiscs and diC4-PIP3 directly engage sortilin at the neurotensin-binding site, providing a defined experimental system for studying PIP3-sortilin interactions in lipoprotein clearance, insulin action, and metabolic disease [6]. PI(4,5)P2 and PI(3,4)P2 do not replicate this VLDL association pattern or sortilin competition profile, making PIP3 the obligatory reagent for this emerging area of phosphoinositide-lipoprotein biology [6].

Application

Selection Property

Validation Focus

Nuclear receptor ligand binding / coactivator recruitment

Reported high-affinity endogenous ligand; acyl chain-dependent coactivator engagement

Confirm appropriate acyl chain variant for desired receptor conformation and functional readout

PH domain selectivity profiling

Headgroup-specific recognition distinguishes PIP3-selective from promiscuous PH domains

Verify selectivity using PIP3 headgroup competition or affinity probe pull-downs

Serum-containing cell-based signaling assays

Ether-linked PIP3 analog (C16Me-PIP3) with reported serum-protein tolerance

Test serum compatibility and signaling activity in target cell type

Lipoprotein signaling and sortilin trafficking

Unique VLDL enrichment and direct sortilin binding reported

Assess PIP3-sortilin interaction in relevant lipoprotein fractions and trafficking models

• [1] Blind RD, Sablin EP, Kuchenbecker KM, et al. The signaling phospholipid PIP3 creates a new interaction surface on the nuclear receptor SF-1. Proc Natl Acad Sci USA. 2014;111(42):15054-15059. doi:10.1073/pnas.1416740111 View Source
• [2] Blind RD, Kuchenbecker KM, Ingraham HA, Fletterick RJ. The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. J Lipid Res. 2021;62:100081. doi:10.1016/j.jlr.2021.100081 View Source
• [3] Kavran JM, Klein DE, Lee A, et al. Specificity and promiscuity in phosphoinositide binding by pleckstrin homology domains. J Biol Chem. 1998;273(46):30497-30508. doi:10.1074/jbc.273.46.30497 View Source
• [4] Wang DS, Ching TT, Pyrek JS, Chen CS. Biotinylated phosphatidylinositol 3,4,5-trisphosphate as affinity ligand. Anal Biochem. 2000;280(2):301-307. doi:10.1006/abio.2000.4525 View Source
• [5] Wang DS, Ching TT, Pyrek JS, Chen CS. A phosphatidylinositol 3,4,5-trisphosphate analogue with low serum protein-binding affinity. Bioorg Med Chem. 2001;9(1):133-139. doi:10.1016/s0968-0896(00)00227-3 View Source
• [6] Sparks RP, Jenkins JL, Miner GE, et al. Phosphatidylinositol (3,4,5)-trisphosphate binds to sortilin and competes with neurotensin: implications for very low density lipoprotein binding. Biochem Biophys Res Commun. 2016;479(3):551-556. doi:10.1016/j.bbrc.2016.09.108 View Source